Cas no 1210494-40-8 (3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine)

• Product Name: 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine
• CAS No: 1210494-40-8
• MF: C₁₇H₂₀N₄O₃
• MW: 328.365703582764
• CID: 5961000
• PubChem ID: 45540680
• Update Time: 2025-05-20

3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine
• [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(2-methoxypyridin-3-yl)methanone
• 1210494-40-8
• F5596-0679
• CHEMBL3444156
• 3-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl]-2-methoxypyridine
• AKOS024514810
• (4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(2-methoxypyridin-3-yl)methanone

• Inchi： 1S/C17H20N4O3/c1-23-16-13(3-2-8-18-16)17(22)21-9-6-12(7-10-21)15-20-19-14(24-15)11-4-5-11/h2-3,8,11-12H,4-7,9-10H2,1H3
• InChI Key： VAPSNSRPSFFSQJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NN=C(C3CC3)O2)CC1)(C1=CC=CN=C1OC)=O

Computed Properties

• Exact Mass: 328.15354051g/mol
• Monoisotopic Mass: 328.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine

Introduction to Compound with CAS No. 1210494-40-8 and Product Name: 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine

The compound with the CAS number 1210494-40-8 and the product name 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperidine core linked to an oxadiazole moiety, contribute to its unique chemical and pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of piperidine derivatives in the development of novel drugs. Piperidine is a six-membered aromatic heterocycle containing one nitrogen atom, and its incorporation into drug molecules often enhances binding affinity and selectivity. In the case of 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine, the piperidine ring is further functionalized with a carbonyl group and a methoxypyridine moiety, which are known to influence the compound's solubility, bioavailability, and metabolic stability.

The oxadiazole component of this compound is another critical structural feature. Oxadiazoles are five-membered heterocyclic compounds containing two oxygen atoms and one nitrogen atom. They are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 5-cyclopropyl substituent on the oxadiazole ring in this compound adds an additional layer of complexity, potentially influencing its electronic properties and reactivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that piperidine derivatives can interact with various neurotransmitter receptors, making them promising candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The specific arrangement of functional groups in 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine suggests that it may exhibit potent activity at these receptors while minimizing off-target effects.

Furthermore, the methoxy group in the methoxypyridine moiety plays a crucial role in modulating the pharmacokinetic properties of the compound. Methoxy groups are known to enhance metabolic stability by protecting sensitive functional groups from rapid degradation. This feature is particularly important for oral administration, where drugs must withstand the harsh conditions of the gastrointestinal tract before reaching their target sites.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been performed on 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine, revealing potential binding interactions with various therapeutic targets. These studies suggest that the compound may inhibit enzymes involved in inflammation and cell proliferation, making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 5-cyclopropyl substituent on the oxadiazole ring presents a synthetic challenge due to its strained ring structure. However, recent innovations in synthetic methodology have made it possible to introduce such substituents with high efficiency and selectivity.

In conclusion, 3-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidine-1-carbonyl-2-methoxypyridine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.